5-(4-Formylphenyl)-6-hydroxynicotinic acid, 95%

• IUPAC Name: 5-(4-formylphenyl)-6-oxo-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H9NO4/c15-7-8-1-3-9(4-2-8)11-5-10(13(17)18)6-14-12(11)16/h1-7H,(H,14,16)(H,17,18)
• InChI Key: MAZQVDRMYAOCPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)C2=CC(=CNC2=O)C(=O)O
• Molecular Formula: C13H9NO4
• DSSTOX Substance ID: DTXSID60687038
• Molecular Weight: 243.21 g/mol
• CAS RN: 1261973-02-7

Description

5-(4-Formylphenyl)-6-hydroxynicotinic acid (5-(4-FPHNA)) is a naturally occurring compound that is found in the human body, as well as in many plants and animals. It is a derivative of nicotinic acid, which is a common precursor for many biochemical processes. 5-(4-FPHNA) is an important intermediate in the biosynthesis of several important compounds, including acetylcholine, dopamine, and serotonin. It has also been found to possess a variety of biological activities, including anti-inflammatory, anti-oxidant, and anti-cancer properties.

Scientific Research Applications

5-(4-FPHNA) has been studied extensively for its potential applications in scientific research. It has been found to possess anti-inflammatory, anti-oxidant, and anti-cancer properties. It has also been used as a model compound to study the mechanisms of action of other compounds, such as acetylcholine and dopamine. Additionally, 5-(4-FPHNA) has been used in the synthesis of various drugs, including antidepressants and antipsychotics.

Mechanism of Action

The exact mechanism of action of 5-(4-FPHNA) is not yet fully understood. However, it is known to interact with various receptors and enzymes in the body, resulting in various physiological effects. It has been found to interact with the serotonin receptor 5-HT2A, which is involved in the regulation of mood and behavior. Additionally, it has been shown to inhibit the enzyme acetylcholinesterase, which is responsible for the breakdown of acetylcholine. This inhibition can lead to increased levels of acetylcholine, which is associated with improved cognitive function.
Biochemical and Physiological Effects
5-(4-FPHNA) has been found to possess a variety of biochemical and physiological effects. It has been found to possess anti-inflammatory, anti-oxidant, and anti-cancer properties. Additionally, it has been shown to inhibit the enzyme acetylcholinesterase, resulting in increased levels of acetylcholine. This can lead to improved cognitive function and memory. It has also been found to interact with the serotonin receptor 5-HT2A, which is involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

5-(4-FPHNA) is a relatively easy compound to synthesize and can be used in a variety of laboratory experiments. It has a wide range of biological activities, making it a useful tool for studying various biochemical and physiological processes. Additionally, it is relatively inexpensive and can be easily obtained from chemical suppliers. However, it is important to note that 5-(4-FPHNA) is a highly reactive compound and should be handled with care.

Future Directions

The potential future directions for 5-(4-FPHNA) are numerous. Further research is needed to fully understand its mechanism of action and the potential therapeutic applications. Additionally, further studies are needed to explore its potential as a drug target for various diseases. Additionally, further research is needed to explore its potential as a biomarker for various diseases, as well as its potential role in the regulation of various physiological processes. Finally, further studies are needed to explore its potential as a drug delivery system for various drugs.

Synthesis Methods

5-(4-FPHNA) can be synthesized through several different methods. The most common method is through the reaction of 4-formylphenol and hydroxynicotinic acid, which yields 5-(4-FPHNA) as the main product. This reaction is catalyzed by a base such as sodium hydroxide and is usually carried out at a temperature of around 150°C. Other methods include the reaction of formaldehyde and hydroxynicotinic acid, as well as the reaction of 4-formylphenol and sodium hydroxide.